1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate

• Molecular Formula: C26H37NO2
• Molecular Weight: 395.6 g/mol
• IUPAC Name: 1-[benzyl(methyl)amino]propan-2-yl 3,5-ditert-butylbenzoate
• InChI: InChI=1S/C26H37NO2/c1-19(17-27(8)18-20-12-10-9-11-13-20)29-24(28)21-14-22(25(2,3)4)16-23(15-21)26(5,6)7/h9-16,19H,17-18H2,1-8H3
• InChI Key: ZSYNVNGIZNPTJT-UHFFFAOYSA-N
• SMILES: CC(CN(C)CC1=CC=CC=C1)OC(=O)C2=CC(=CC(=C2)C(C)(C)C)C(C)(C)C

Description

1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate is a compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a derivative of benzoate and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate is not fully understood. However, studies have suggested that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. Additionally, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in cancer cell proliferation.
Biochemical and Physiological Effects:
Apart from its anticancer activity, 1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate has also been shown to exhibit other biochemical and physiological effects. Studies have suggested that this compound has anti-inflammatory and antioxidant properties. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a critical role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate in lab experiments is its potent anticancer activity. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate. One of the most promising directions is the development of this compound as a potential anticancer drug. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in other fields such as neurodegenerative diseases and inflammation. Furthermore, the development of more efficient synthesis methods for this compound can help in the large-scale production of this compound for various applications.
In conclusion, 1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate is a compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound exhibits potent anticancer activity and has other biochemical and physiological effects. Although there are some limitations to using this compound in lab experiments, there are several future directions for the research on this compound. Further research on this compound can lead to the development of new drugs and therapies for various diseases.

Synthesis Methods

The synthesis of 1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate can be achieved using various methods. One of the most common methods involves the reaction of 3,5-di-tert-butylbenzoic acid with benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with 2-bromo-1-methylpropan-2-ol to obtain the final product.

Scientific Research Applications

The compound 1-[Benzyl(methyl)amino]propan-2-yl 3,5-di-tert-butylbenzoate has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.